Cas no 215609-93-1 (23-deoxojessic acid)

• Product Name: 23-deoxojessic acid
• CAS No: 215609-93-1
• MF: C₃₁H₅₀O₄
• MW: 486.726310253143
• CID: 836961
• PubChem ID: 44344977
• Update Time: 2025-07-18

23-deoxojessic acid Chemical and Physical Properties

Names and Identifiers

• 23-deoxojessic acid
• (1α,3β,9β)-1,3-Dihydroxy-24-methylene-9,19-cyclolanostan-28-oic a cid
• (1alpha,3beta,4alpha)-1,3-Dihydroxy-24-methylene-9,19-cyclolanostan-28-oic acid
• 215609-93-1
• FS-9567
• CHEMBL118833
• AKOS032962246
• [ "" ]

• Inchi： 1S/C31H50O4/c1-18(2)19(3)8-9-20(4)21-12-13-28(6)22-10-11-23-29(7,26(34)35)24(32)16-25(33)31(23)17-30(22,31)15-14-27(21,28)5/h18,20-25,32-33H,3,8-17H2,1-2,4-7H3,(H,34,35)/t20-,21-,22+,23+,24+,25+,27-,28+,29+,30+,31-/m1/s1
• InChI Key： JAIDDVHUAQNJDH-AWYYEBERSA-N
• SMILES： O[C@H]1C[C@@H]([C@](C(=O)O)(C)[C@@H]2CC[C@H]3[C@]4(C)CC[C@H]([C@H](C)CCC(=C)C(C)C)[C@@]4(C)CC[C@@]43C[C@@]421)O

Computed Properties

• Exact Mass: 486.37100
• Monoisotopic Mass: 486.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• PSA: 77.76000
• LogP: 6.45040

23-deoxojessic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on 23-deoxojessic acid

Recent Advances in the Study of 23-Deoxojessic Acid (215609-93-1): A Comprehensive Research Brief

The compound 23-deoxojessic acid (CAS: 215609-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This naturally occurring triterpenoid, derived from various plant species, exhibits a range of bioactive properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological effects, and potential clinical uses, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies.

One of the key breakthroughs in the study of 23-deoxojessic acid is its role in modulating inflammatory pathways. Research published in the Journal of Natural Products (2023) demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a critical regulator of inflammation. The study utilized in vitro models of human macrophages and in vivo murine models to validate these findings, suggesting its potential as a novel anti-inflammatory agent with fewer side effects compared to conventional NSAIDs.

In the realm of oncology, 23-deoxojessic acid has shown remarkable promise as an anticancer agent. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancers. The compound's mechanism involves the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while simultaneously downregulating anti-apoptotic proteins like Bcl-2. These findings position 23-deoxojessic acid as a potential adjunct therapy in combination with existing chemotherapeutic regimens.

Another area of active research is the antimicrobial activity of 23-deoxojessic acid. Recent investigations have revealed its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound appears to disrupt bacterial cell membrane integrity and inhibit biofilm formation, making it a valuable candidate for addressing the global challenge of antibiotic resistance.

From a pharmaceutical development perspective, efforts are underway to optimize the bioavailability and pharmacokinetic profile of 23-deoxojessic acid. Novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being explored to enhance its therapeutic potential. Preliminary results from these studies indicate significant improvements in solubility and tissue distribution, paving the way for future clinical trials.

In conclusion, the growing body of research on 23-deoxojessic acid (215609-93-1) underscores its multifaceted therapeutic potential across various medical domains. While challenges remain in terms of clinical translation and large-scale production, the compound's unique pharmacological properties make it a compelling subject for continued investigation. Future studies should focus on elucidating its structure-activity relationships, exploring synergistic combinations with other drugs, and advancing its development through rigorous preclinical and clinical testing.